2-Nitro-4-thiocyanato Aniline
2-Nitro-4-thiocyanato Aniline
Brand Name:
Vulcanchem
CAS No.:
54029-45-7
VCID:
VC0119080
InChI:
InChI=1S/C7H5N3O2S/c8-4-13-5-1-2-6(9)7(3-5)10(11)12/h1-3H,9H2
SMILES:
C1=CC(=C(C=C1SC#N)[N+](=O)[O-])N
Molecular Formula:
C7H5N3O2S
Molecular Weight:
195.2 g/mol
2-Nitro-4-thiocyanato Aniline
CAS No.: 54029-45-7
Reference Standards
VCID: VC0119080
Molecular Formula: C7H5N3O2S
Molecular Weight: 195.2 g/mol
| CAS No. | 54029-45-7 |
|---|---|
| Product Name | 2-Nitro-4-thiocyanato Aniline |
| Molecular Formula | C7H5N3O2S |
| Molecular Weight | 195.2 g/mol |
| IUPAC Name | (4-amino-3-nitrophenyl) thiocyanate |
| Standard InChI | InChI=1S/C7H5N3O2S/c8-4-13-5-1-2-6(9)7(3-5)10(11)12/h1-3H,9H2 |
| Standard InChIKey | QUWHIBBGKKRYFW-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1SC#N)[N+](=O)[O-])N |
| Canonical SMILES | C1=CC(=C(C=C1SC#N)[N+](=O)[O-])N |
| Synonyms | 4-Amino-3-nitrophenyl Thiocyanate; 2-Nitro-4-thiocyanatobenzenamine; 4-Thiocyanato-2-nitroaniline. |
| PubChem Compound | 104677 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume